Cas no 516-12-1 (1-iodopyrrolidine-2,5-dione)

• Product Name: 1-iodopyrrolidine-2,5-dione
• CAS No: 516-12-1
• MF: C₄H₄INO₂
• MW: 224.9845
• MDL: MFCD00005512
• CID: 37946
• PubChem ID: 24853162
• Update Time: 2025-11-26

1-iodopyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-Iodopyrrolidine-2,5-dione
• 1-IODO-2,5-PYRROLIDINEDIONE
• NIS
• 1-iodo-5-pyrrolidinedione
• n-iodo-succinimid
• Succinimide,N-iodo-
• succiniodimide
• Iodosuccinimide
• 2,5-Pyrrolidinedione, 1-iodo-
• N-Iodosuccinimide
• N-Iodosuccinimide (NIS)
• n-iodo succinimide
• Succinimide, N-iodo-
• 3COS3X3N4P
• 1-iodo-pyrrolidine-2,5-dione
• 1-iodoazolidine-2,5-dione
• C4H4INO2
• n-iodsuccinimide
• N-iodosuccinimid
• N-iodosuccinirnide
• N-iodo-succinimide
• PubChem12908
• N-iodosuccinic acid imide
• CHEBI:53204
• N-Iodosuccinimide, 95%
• STL191537
• SCHEMBL18779
• AKOS009156901
• STR02991
• SY001605
• 516-12-1
• DB-016426
• N-Jod-succinimid
• 1-iodo-2,5-pyrrolidinedione; NIS; Succiniodimide;
• BP-21328
• UNII-3COS3X3N4P
• N-Iodosuccinimide, purum, >=97.0% (RT)
• P16496
• N-IODOSUCCINIMIDE [MI]
• CS-W008878
• EN300-52551
• I0074
• 2,5-Pyrrolidinedione, 1-iodo-(9CI)
• N-iodopyrrolidin-2,5-dione
• Q27124017
• NS00032312
• 5-21-09-00544 (Beilstein Handbook Reference)
• DTXCID70122041
• PB48800
• AC-534
• BCP18538
• HY-ER017
• MFCD00005512
• EINECS 208-221-6
• DTXSID10199550
• BRN 0113917
• N-Iodosuccinimide; NBS content < 0.1%
• F0001-1344
• W-202947
• 1-iodopyrrolidine-2,5-dione

• MDL： MFCD00005512
• Inchi： 1S/C4H4INO2/c5-6-3(7)1-2-4(6)8/h1-2H2
• InChI Key： LQZMLBORDGWNPD-UHFFFAOYSA-N
• SMILES： N1(I)C(=O)CCC1=O
• BRN： 0113917

Computed Properties

• Exact Mass: 224.92900
• Monoisotopic Mass: 224.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: White acicular crystals
• Density: 2.245(lit.)
• Melting Point: 202-206 °C (lit.)
• Boiling Point: 249.6±23.0°C at 760 mmHg
• Flash Point: 104.8℃
• Solubility: Soluble in dioxane, tetrahydrfuran and acetonitrile. Insoluble in ether and carbon tetrachloride.
• Water Partition Coefficient: decomposition
• PSA: 37.38000
• LogP: 0.42330
• Solubility: Soluble in methanol and acetone, moderately soluble in dioxane, insoluble in ether and carbon tetrachloride.
• Merck: 5045
• Sensitiveness: Moisture Sensitive
• FEMA: 3444

1-iodopyrrolidine-2,5-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8-9
• RTECS：WN2817000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：<0°C
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-iodopyrrolidine-2,5-dione

Professional Introduction to 1-Iodopyrrolidine-2,5-dione (CAS No. 516-12-1)

1-Iodopyrrolidine-2,5-dione, with the chemical formula C₄H₅IN₂O₂ and CAS number 516-12-1, is a significant compound in the field of organic synthesis and pharmaceutical research. This heterocyclic iodinated derivative has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry. The presence of both iodine and the pyrrolidine ring system makes it a valuable intermediate for constructing more complex molecules, particularly in the development of novel therapeutic agents.

The structural features of 1-Iodopyrrolidine-2,5-dione include a pyrrolidine core substituted with an iodine atom at the 1-position and carbonyl groups at the 2- and 5-positions. This arrangement imparts unique electronic properties, making it an attractive scaffold for further functionalization. The iodine atom, being a halogen, facilitates various cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are widely employed in drug discovery to build biaryl structures. Additionally, the dione functionality allows for further derivatization through condensation or reduction reactions, expanding its synthetic utility.

In recent years, 1-Iodopyrrolidine-2,5-dione has been explored in several cutting-edge research areas. One notable application is in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The pyrrolidine moiety is a common pharmacophore in kinase inhibitors due to its ability to mimic ATP binding pockets. By incorporating an iodine atom into this scaffold, researchers can enhance binding affinity through halogen bonding interactions or facilitate further modifications via cross-coupling reactions. For instance, studies have demonstrated its use in generating novel inhibitors targeting tyrosine kinases by reacting it with boronic acid derivatives via Suzuki-Miyaura coupling.

Another emerging field where 1-Iodopyrrolidine-2,5-dione shows promise is in the development of antiviral agents. The increasing prevalence of resistant viral strains has driven the search for new chemical entities with broad-spectrum activity. The compound’s ability to undergo diverse transformations allows medicinal chemists to design derivatives that disrupt viral replication cycles. Notably, researchers have utilized it to construct analogs of nucleoside analogs, which are known to inhibit viral polymerases by mimicking natural nucleobases. The iodine atom serves as a handle for introducing additional functional groups that can improve metabolic stability or target specific viral enzymes.

The pharmaceutical industry has also leveraged 1-Iodopyrrolidine-2,5-dione in the development of central nervous system (CNS) drugs. The pyrrolidine ring is frequently found in psychoactive compounds due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Researchers have synthesized derivatives of 1-Iodopyrrolidine-2,5-dione as potential candidates for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. By modifying the substituents on the pyrrolidine ring or introducing other heterocycles through cross-coupling reactions, scientists aim to optimize pharmacokinetic properties and enhance therapeutic efficacy.

From a synthetic chemistry perspective, 1-Iodopyrrolidine-2,5-dione is a valuable building block for constructing complex molecular architectures. Its reactivity allows for efficient assembly of polycyclic systems, which are prevalent in many biologically active molecules. For example, it can be used to generate fused heterocycles by reacting with alkynes or aldehydes under transition metal catalysis. These fused systems often exhibit enhanced binding affinities and selectivity when used as drug candidates. Moreover, the dione functionality provides multiple sites for selective functionalization, enabling stepwise construction of intricate structures without compromising yield or purity.

The versatility of 1-Iodopyrrolidine-2,5-dione extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. In materials science, its ability to participate in cross-coupling reactions makes it suitable for synthesizing organic semiconductors and luminescent materials. These materials are essential for next-generation electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Similarly, in agrochemicals, derivatives of this compound have been explored as novel herbicides or fungicides due to their structural similarity to known bioactive molecules that target plant pathogens.

In conclusion,1-Iodopyrrolidine-2,5-dione (CAS No. 516-12-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse synthetic transformations that are harnessed in drug discovery programs targeting various diseases including cancer, viral infections, and neurodegenerative disorders. As research continues to uncover new methodologies for functionalizing this scaffold,1-Iodopyrrolidine-2,5-dione will undoubtedly remain a cornerstone in medicinal chemistry and beyond.